Cas no 1805423-06-6 (3-Chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-Chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805423-06-6
• MF: C₉H₄ClF₅N₂
• MW: 270.586478233337
• CID: 4871121
• Update Time: 2025-07-25

3-Chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H4ClF5N2/c10-7-5(1-2-16)17-3-4(8(11)12)6(7)9(13,14)15/h3,8H,1H2
• InChI Key： BCQQUNLHNPUXSM-UHFFFAOYSA-N
• SMILES： ClC1C(CC#N)=NC=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile

Professional Introduction to 3-Chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805423-06-6)

3-Chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805423-06-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyridine family, which is renowned for its versatility in medicinal chemistry. The presence of multiple fluorinated substituents, including chloro, difluoromethyl, and trifluoromethyl groups, imparts distinct electronic and steric properties that make it a valuable building block for the synthesis of biologically active molecules.

The structure of this compound is characterized by a pyridine core substituted at the 3-position with a chloro group, the 5-position with a difluoromethyl group, and the 4-position with a trifluoromethyl group. Additionally, the 2-position is functionalized with an acetonitrile moiety. This specific arrangement of substituents enhances the compound's reactivity and binding affinity, making it particularly useful in drug discovery efforts. The fluorine atoms, in particular, play a crucial role in modulating the pharmacokinetic properties of derived compounds, such as improving metabolic stability and lipophilicity.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their ability to enhance drug efficacy and selectivity. For instance, studies have demonstrated that compounds incorporating difluoromethyl or trifluoromethyl groups exhibit improved binding affinity to biological targets compared to their non-fluorinated counterparts. This phenomenon is attributed to the electron-withdrawing nature of fluorine atoms, which can stabilize positive charges and improve interactions within biological systems.

One notable application of 3-Chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile is in the development of novel therapeutic agents targeting neurological disorders. Researchers have leveraged its structural framework to design molecules that interact with specific neurotransmitter receptors. Preliminary studies indicate that derivatives of this compound show promise in modulating receptor activity without significant off-target effects. The chloro substituent at the 3-position further enhances the compound's potential as a pharmacophore by allowing for further functionalization through nucleophilic substitution reactions.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed transformations, are often employed to achieve high yields and purity. The introduction of fluorinated groups, in particular, demands specialized techniques due to the high reactivity and sensitivity of fluorine-containing intermediates. Despite these challenges, the growing demand for fluorinated compounds in pharmaceutical research has spurred innovation in synthetic chemistry, enabling more efficient and scalable production processes.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of 3-Chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile and its derivatives. Molecular modeling studies have provided insights into how different substituents influence molecular interactions with biological targets. These insights are crucial for designing next-generation drugs with improved pharmacological profiles. Additionally, high-throughput screening technologies have been utilized to rapidly assess the biological activity of numerous derivatives, accelerating the drug discovery process.

The agrochemical sector has also recognized the potential of this compound as a precursor for developing novel pesticides and herbicides. Fluorinated pyridines are known for their ability to enhance crop protection agents by improving their stability and bioavailability. Researchers are exploring derivatives of 3-Chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile that exhibit potent activity against resistant pests while minimizing environmental impact.

In conclusion, 3-Chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805423-06-6) represents a significant advancement in synthetic organic chemistry with far-reaching implications for pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance in modern chemistry is only expected to grow.